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Compound of Interest

Compound Name: LH65.3

Cat. No.: B15574051

This technical support guide is designed for researchers, scientists, and drug development
professionals to help reduce measurement errors and troubleshoot common issues with the
WENZEL LH 65 Coordinate Measuring Machine (CMM).

Frequently Asked Questions (FAQS)

Q1: What are the primary sources of measurement error on the WENZEL LH 65?

Measurement errors on the WENZEL LH 65, like other CMMs, can be categorized into several
key areas: environmental factors, machine-related issues, software and programming errors,
and operator-related mistakes.[1][2] Environmental conditions such as temperature
fluctuations, humidity, and vibrations can significantly distort measurement results.[3] Machine-
related issues often stem from wear and tear of mechanical components or gaps in calibration.
[1] Additionally, errors in the measurement software or the user-defined program can lead to
inaccurate results.[1]

Q2: My measurements are inconsistent. What should | check first?

Inconsistent measurements are often a result of environmental instability or issues with the
machine's setup. First, verify that the ambient temperature and humidity are within the specified
operating ranges and have been stable.[4][5][6] Even small temperature shifts can cause
thermal expansion or contraction in both the machine and the workpiece.[1] Next, check for any
sources of vibration in the vicinity, such as heavy machinery, which can disrupt high-tolerance
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measurements.[1] Finally, ensure the workpiece is securely fixtured and that the stylus is clean
and properly calibrated.

Q3: How critical is temperature control for the WENZEL LH 65?

Temperature control is paramount for achieving accurate measurements with the WENZEL LH
65. The machine's granite construction provides thermal stability, but it is still susceptible to
expansion and contraction with temperature changes.[7][8] To achieve the highest precision,
the measuring environment should be maintained within a narrow temperature range, as
specified by the manufacturer. The WENZEL LH 65 has a general operating temperature range
of 15-30°C, but for stated accuracy specifications (MPEE), a more tightly controlled range of
18-22°C or 19-21°C is required, depending on the specific model.[6] It is also crucial to allow
both the CMM and the workpiece to acclimate to the ambient temperature before
measurement.

Q4: What are the recommended environmental conditions for the WENZEL LH 65?

To minimize measurement uncertainty, the WENZEL LH 65 should be operated in a controlled
environment. The following table summarizes the key environmental parameters.

Parameter Recommended Range Notes
Operating Temperature 15°C - 30°C General operation.[6]
Temperature for MPEE -
] 18°C - 22°C For specified accuracy.[6]
(Standard/Premium)
Temperature for MPEE '
19°C - 21°C For highest accuracy.[6]

(Premium-Select)

Temperature Gradient

<1K/h,<1K/m,<2K/d

To ensure thermal stability.[5]

Relative Humidity

40% - 70%

To prevent corrosion and static
electricity.[4][6]

Vibration

Minimized

Isolate from sources of
vibration.[1]

Air Quality

Clean, free of dust and oil mist

To prevent contamination of

machine components.[9]
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Q5: How often should the stylus be calibrated?

Stylus calibration frequency depends on the usage, the required precision, and the stability of
the environment. For high-precision applications, daily calibration is recommended.[10] At a
minimum, you should calibrate the stylus:

At the beginning of each measurement session.

After replacing the stylus.[10]

If the ambient temperature has changed significantly.

If the probe has been subjected to a collision.

When changing the probe angle or orientation.

Troubleshooting Guides
Issue: Inaccurate Measurements

This guide will help you diagnose the root cause of inaccurate measurements.
Step 1: Environmental Checks

o Temperature: Confirm that the room temperature is stable and within the recommended
range (see table above). Use a calibrated thermometer to verify.

o Humidity: Check that the humidity is within the 40-70% range.[4][6]

 Vibrations: Ensure no new equipment or activities are causing vibrations near the CMM.
Step 2: Workpiece and Fixturing

» Cleaning: The workpiece should be clean and free of any debris or cutting fluids.

o Acclimation: Allow the workpiece to acclimate to the temperature of the measurement lab for
a sufficient period.
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 Fixturing: Verify that the workpiece is securely clamped without any distortion. Incorrect
clamping can induce stress and alter the part's geometry.[1]

Step 3: Stylus and Probe Inspection
¢ Cleaning: The stylus tip should be cleaned with a lint-free cloth.

o Damage: Inspect the stylus for any signs of wear, bending, or cracks. A damaged stylus must
be replaced.

» Calibration: Perform a stylus calibration routine. An outdated or incorrect calibration is a
common source of error.

Step 4: Software and Program Review

o Parameters: Double-check the measurement parameters in your software (e.g., probe
compensation, alignment).

o Program Logic: Review the measurement program for any logical errors, such as incorrect
feature definitions or an improper alignment strategy.

Logical Troubleshooting Workflow for Inaccurate
Measurements
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Caption: Troubleshooting workflow for diagnosing inaccurate measurements.
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Experimental Protocols
Protocol 1: Basic Stylus Calibration

This protocol describes a general procedure for calibrating a touch-trigger probe stylus. For
detailed, machine-specific instructions, always refer to your WENZEL user manual.

Objective: To determine the effective diameter of the stylus tip and its position relative to the
probe head.

Materials:

e WENZEL LH 65 CMM

o Calibrated reference sphere of known diameter
 Lint-free cloth

Methodology:

¢ Inspect the Stylus: Before calibration, visually inspect the stylus for any signs of damage or
contamination.[10] Clean the stylus tip gently with a lint-free cloth.

e Mount the Reference Sphere: Securely mount the calibration sphere on the CMM table.
Ensure it is clean and free from scratches.[10]

e Launch Calibration Software: Open the WM | Quartis software and navigate to the stylus
calibration utility.

o Define Stylus and Sphere: Select the stylus that needs to be calibrated and enter the
certified diameter of the reference sphere.

e Measure the Sphere: The software will prompt you to take a series of measurements on the
surface of the sphere. Typically, this involves measuring at least 5 points (one at the pole and
four around the equator). For higher accuracy, more points can be measured.

e Calculate Offsets: The CMM software uses these measurements to calculate the effective
diameter of the stylus tip and its center position.[10]
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e Accept and Save: Review the calibration results (e.g., standard deviation) to ensure they are
within acceptable limits. Save the new calibration data.

Protocol 2: Pre-Measurement Environmental Verification

Objective: To ensure the measurement environment is stable and suitable for accurate CMM
operation.

Methodology:

o Temperature Logging: At least one hour before starting a critical measurement, begin logging
the temperature in the CMM enclosure using a calibrated data logger.

» Verify Temperature Stability: Check the logged data to confirm that the temperature has been
stable within the limits specified in the environmental conditions table.

e Check for Gradients: Measure the temperature at different heights within the measuring
volume to ensure there are no significant vertical temperature gradients.

» Confirm Part Acclimation: If the workpiece has been brought in from an area with a different
temperature, allow it to acclimate for a period of time. A general rule is one hour per inch of
material thickness.

e Record Conditions: Record the average temperature and humidity at the start of the
measurement process for traceability.

Experimental Workflow Diagram

Preparation Phase Execution Phase Post-Measurement Phase

Stylus Calibration
—» }—»
(Protocol 1) }» —{ Load Measurement Program

Environmental Verification Workpiece Preparation
(Protocol 2) (Clean, Fixture)

Execute Program }——I-{ Analyze Measurement Data }—» Generate Report

Click to download full resolution via product page

Caption: Standard workflow for a CMM measurement experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: WENZEL LH 65 Coordinate
Measuring Machine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574051#how-to-reduce-measurement-errors-on-
the-wenzel-lh-65]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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